Cas no 1804058-89-6 (2-(6-Fluoro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid)

• Product Name: 2-(6-Fluoro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid
• CAS No: 1804058-89-6
• MF: C₉H₇FN₂O₃
• MW: 210.161885499954
• CID: 4825250
• Update Time: 2025-10-31

2-(6-Fluoro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Fluoro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H7FN2O3/c10-4-1-2-5-7(12-3-11-5)6(4)8(13)9(14)15/h1-3,8,13H,(H,11,12)(H,14,15)
• InChI Key： CWWMULQPSUCPMY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(C(=O)O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 0.5
• Topological Polar Surface Area: 86.2

Additional information on 2-(6-Fluoro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

2-(6-Fluoro-1H-benzodimidazol-7-yl)-2-hydroxyacetic acid

2-(6-Fluoro-1H-benzodimidazol-7-yl)-2-hydroxyacetic acid, also known by its CAS number 1804058-89-6, is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of this compound is characterized by a benzodimidazole ring substituted with a fluoro group at position 6 and a hydroxyacetic acid moiety at position 7. This unique combination of functional groups imparts the molecule with interesting chemical and biological properties.

The synthesis of 2-(6-fluoro-1H-benzodimidazol-7-yl)-2-hydroxyacetic acid involves a series of carefully designed organic reactions. The starting material is typically a substituted benzene derivative, which undergoes condensation reactions to form the benzodimidazole core. The introduction of the fluoro group at position 6 is achieved through electrophilic substitution, while the hydroxyacetic acid group at position 7 is introduced via nucleophilic substitution or coupling reactions. The optimization of these reaction conditions has been extensively studied to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of benzodimidazole derivatives as inhibitors of various enzymes and receptors, making them promising candidates for drug development. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that benzodimidazole-containing compounds exhibit potent inhibitory activity against kinases involved in cancer progression. Similarly, fluorinated benzodimidazoles have shown selective binding to G-protein coupled receptors (GPCRs), which are key targets for treating neurological disorders.

The hydroxyacetic acid moiety in 2-(6-fluoro-1H-benzodimidazol-7-yl)-2-hydroxyacetic acid plays a crucial role in enhancing the compound's solubility and bioavailability. This feature is particularly important for drug delivery, as it ensures effective absorption and distribution within the body. Furthermore, the presence of the fluoro group at position 6 confers additional electronic effects, which can modulate the compound's interaction with biological targets.

In terms of applications, benzodimidazole derivatives have been explored for their potential in anticancer therapy, anti-inflammatory agents, and neuroprotective drugs. For example, a study published in *Nature Communications* reported that certain benzodimidazole-containing compounds induce apoptosis in cancer cells by targeting mitochondrial pathways. These findings underscore the versatility of this class of compounds in addressing diverse therapeutic needs.

The development of 2-(6-fluoro-1H-benzodimidazol-7-yl)-2-hydroxyacetic acid represents a significant advancement in medicinal chemistry. Its unique structure, combined with its favorable pharmacokinetic properties, positions it as a strong candidate for further preclinical and clinical studies. As research continues to unravel its full potential, this compound holds promise for contributing to the development of innovative therapeutic agents.